Cas no 2768326-48-1 ((2-methylpiperazin-2-yl)methanol dihydrochloride)

• Product Name: (2-methylpiperazin-2-yl)methanol dihydrochloride
• CAS No: 2768326-48-1
• MF: C₆H₁₆Cl₂N₂O
• MW: 203.110039710999
• CID: 5847047
• PubChem ID: 165992864
• Update Time: 2025-06-10

(2-methylpiperazin-2-yl)methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinemethanol, 2-methyl-, hydrochloride (1:2)
• EN300-1068298
• 2768326-48-1
• (2-methylpiperazin-2-yl)methanol dihydrochloride

• Inchi： 1S/C6H14N2O.2ClH/c1-6(5-9)4-7-2-3-8-6;;/h7-9H,2-5H2,1H3;2*1H
• InChI Key： CLDIMHZENPLEAV-UHFFFAOYSA-N
• SMILES： N1CCNCC1(C)CO.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 202.0639685g/mol
• Monoisotopic Mass: 202.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų

Additional information on (2-methylpiperazin-2-yl)methanol dihydrochloride

Introduction to (2-methylpiperazin-2-yl)methanol dihydrochloride (CAS No. 2768326-48-1)

(2-methylpiperazin-2-yl)methanol dihydrochloride, with the CAS number 2768326-48-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a piperazine ring with a methyl substituent and a hydroxymethyl group, combined with the dihydrochloride salt form, makes it an intriguing candidate for further research and exploration.

The molecular structure of (2-methylpiperazin-2-yl)methanol dihydrochloride contributes to its chemical reactivity and biological activity. The piperazine moiety is known for its ability to interact with various biological targets, including enzymes and receptors, which is a key factor in its potential use as a pharmacophore. The hydroxymethyl group provides a site for further functionalization, allowing for the development of more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in piperazine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the piperazine ring can exhibit properties such as antipsychotic, antidepressant, and anti-inflammatory effects. The addition of a methyl group at the 2-position of the piperazine ring can modulate these properties, making it a valuable scaffold for drug design.

(2-methylpiperazin-2-yl)methanol dihydrochloride has been investigated in several preclinical studies for its potential therapeutic applications. One of the most promising areas of research is its use as an intermediate in the synthesis of more complex molecules. The hydroxymethyl group can be easily modified through various chemical reactions, such as esterification or etherification, which opens up numerous possibilities for creating novel drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of (2-methylpiperazin-2-yl)methanol dihydrochloride in drug discovery. Molecular modeling studies have shown that this compound can interact with specific targets in high affinity, suggesting its potential as a lead compound for further optimization. These studies have provided valuable insights into the structural requirements needed for effective binding and have guided the design of more potent derivatives.

The synthesis of (2-methylpiperazin-2-yl)methanol dihydrochloride involves several steps that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of 2-methylpiperazine with formaldehyde or paraformaldehyde, followed by hydrolysis and salt formation. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale.

The pharmacological profile of (2-methylpiperazin-2-yl)methanol dihydrochloride is still being thoroughly investigated. Initial studies have suggested that it may exhibit properties such as analgesic and anti-inflammatory effects. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic pain conditions. Further research is needed to fully elucidate its mechanism of action and to determine its potential therapeutic applications.

The safety and efficacy of any pharmaceutical compound are paramount, and (2-methylpiperazin-2-yl)methanol dihydrochloride is no exception. Preclinical toxicity studies have been conducted to assess its safety profile, and these studies have provided valuable data on its potential side effects and dosing requirements. While these studies have not revealed any major concerns, further clinical trials are necessary to confirm its safety and effectiveness in human populations.

The future prospects for (2-methylpiperazin-2-yl)methanol dihydrochloride are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of new therapeutic agents based on this compound. As our understanding of biological systems continues to grow, so too will the potential uses for molecules like (2-methylpiperazin-2-yl)methanol dihydrochloride.